Cas no 2138102-57-3 (Methyl 6-(piperazin-1-yl)-2-(pyrrolidin-1-yl)pyrimidine-4-carboxylate)

• Product Name: Methyl 6-(piperazin-1-yl)-2-(pyrrolidin-1-yl)pyrimidine-4-carboxylate
• CAS No: 2138102-57-3
• MF: C₁₄H₂₁N₅O₂
• MW: 291.348842382431
• CID: 6520760
• PubChem ID: 165494617
• Update Time: 2025-07-02

Methyl 6-(piperazin-1-yl)-2-(pyrrolidin-1-yl)pyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1143498
• 2138102-57-3
• methyl 6-(piperazin-1-yl)-2-(pyrrolidin-1-yl)pyrimidine-4-carboxylate
• Methyl 6-(piperazin-1-yl)-2-(pyrrolidin-1-yl)pyrimidine-4-carboxylate

• Inchi： 1S/C14H21N5O2/c1-21-13(20)11-10-12(18-8-4-15-5-9-18)17-14(16-11)19-6-2-3-7-19/h10,15H,2-9H2,1H3
• InChI Key： ATHKTAUSOZYOFK-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(N=C(N=1)N1CCCC1)N1CCNCC1)=O

Computed Properties

• Exact Mass: 291.16952493g/mol
• Monoisotopic Mass: 291.16952493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 70.6Ų

Additional information on Methyl 6-(piperazin-1-yl)-2-(pyrrolidin-1-yl)pyrimidine-4-carboxylate

Comprehensive Overview of Methyl 6-(piperazin-1-yl)-2-(pyrrolidin-1-yl)pyrimidine-4-carboxylate (CAS No. 2138102-57-3)

Methyl 6-(piperazin-1-yl)-2-(pyrrolidin-1-yl)pyrimidine-4-carboxylate (CAS No. 2138102-57-3) is a highly specialized organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique pyrimidine core and functionalized with piperazine and pyrrolidine moieties, is a promising candidate for the development of novel therapeutics. Its structural complexity and versatility make it a subject of intense research, particularly in the context of targeting kinase inhibitors and G protein-coupled receptors (GPCRs).

The growing interest in Methyl 6-(piperazin-1-yl)-2-(pyrrolidin-1-yl)pyrimidine-4-carboxylate is driven by its potential applications in treating various diseases, including cancer, neurodegenerative disorders, and inflammatory conditions. Researchers are particularly intrigued by its ability to modulate key biological pathways, such as cell proliferation and apoptosis, which are critical in oncology. The compound's carboxylate ester group further enhances its pharmacokinetic properties, making it a viable candidate for oral administration.

In recent years, the demand for small molecule inhibitors has surged, with Methyl 6-(piperazin-1-yl)-2-(pyrrolidin-1-yl)pyrimidine-4-carboxylate emerging as a key player in this space. Its piperazine and pyrrolidine substituents contribute to its high binding affinity and selectivity, which are essential for minimizing off-target effects. This aligns with the current trend in drug development, where precision medicine and targeted therapy are prioritized to improve patient outcomes.

From a synthetic chemistry perspective, the preparation of Methyl 6-(piperazin-1-yl)-2-(pyrrolidin-1-yl)pyrimidine-4-carboxylate involves multi-step organic reactions, including nucleophilic substitution and esterification. The compound's CAS No. 2138102-57-3 serves as a unique identifier, facilitating its procurement and regulatory compliance. Its stability under standard laboratory conditions further underscores its practicality for research and development.

The compound's relevance extends to the burgeoning field of computational drug design, where molecular docking and QSAR studies are employed to predict its interactions with biological targets. This approach is increasingly popular among researchers seeking to accelerate the drug discovery process. Additionally, the rise of AI-driven drug discovery platforms has further highlighted the importance of compounds like Methyl 6-(piperazin-1-yl)-2-(pyrrolidin-1-yl)pyrimidine-4-carboxylate, as they serve as valuable inputs for machine learning algorithms.

Another area of interest is the compound's potential role in addressing antibiotic resistance, a global health crisis. Preliminary studies suggest that derivatives of Methyl 6-(piperazin-1-yl)-2-(pyrrolidin-1-yl)pyrimidine-4-carboxylate may exhibit activity against resistant bacterial strains, offering a new avenue for antimicrobial development. This aligns with the urgent need for innovative solutions to combat superbugs.

In conclusion, Methyl 6-(piperazin-1-yl)-2-(pyrrolidin-1-yl)pyrimidine-4-carboxylate (CAS No. 2138102-57-3) represents a cutting-edge compound with multifaceted applications in modern medicine and biotechnology. Its unique structural features, combined with its potential therapeutic benefits, make it a focal point for ongoing research. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in advancing personalized medicine and next-generation therapeutics.